Cas no 1204688-07-2 ((2-Bromoethyl-1,1,2,2-d4)-benzene)

• Product Name: (2-Bromoethyl-1,1,2,2-d4)-benzene
• CAS No: 1204688-07-2
• MF: C₈H₉Br
• MW: 185.061061620712
• CID: 5734870
• Update Time: 2025-05-24

(2-Bromoethyl-1,1,2,2-d4)-benzene Chemical and Physical Properties

Names and Identifiers

• (2-Bromoethyl-1,1,2,2-d4)-benzene

• Inchi： 1S/C8H9Br/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： WMPPDTMATNBGJN-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1C=CC=CC=1)C([H])([H])Br

(2-Bromoethyl-1,1,2,2-d4)-benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2-Bromoethyl-1,1,2,2-d4)-benzene

Introduction to (2-Bromoethyl-1,1,2,2-d4)-benzene (CAS No 1204688-07-2)

(2-Bromoethyl-1,1,2,2-d4)-benzene, identified by the Chemical Abstracts Service Number (CAS No) 1204688-07-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of brominated aromatic hydrocarbons, featuring a benzene ring substituted with a bromoethyl group and deuterium-labeled atoms. The unique structural and isotopic characteristics of this molecule make it a valuable tool in various scientific applications, particularly in the development of pharmaceuticals and agrochemicals.

The molecular structure of (2-Bromoethyl-1,1,2,2-d4)-benzene consists of a benzene ring attached to a bromoethyl group (C₂H₄Br), where the carbon atoms at positions 1, 1', 2, and 2' are labeled with deuterium (D). This deuterium labeling not only provides a stable isotope for tracing purposes but also enhances the compound's suitability for use in metabolic studies and drug metabolism research. The presence of the bromoethyl group introduces reactivity that can be exploited in synthetic chemistry, making this compound a versatile intermediate in organic synthesis.

In recent years, the demand for isotopically labeled compounds has increased significantly due to their utility in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) techniques. These methods are crucial for elucidating molecular structures and studying reaction mechanisms. The deuterium-labeled version of (2-Bromoethyl-1,1,2,2-d4)-benzene offers high purity and stability, which are essential for accurate analytical results. Its application in NMR studies allows researchers to obtain detailed structural information without interference from hydrogen signals, thereby facilitating more precise chemical analysis.

The pharmaceutical industry has shown particular interest in brominated aromatic compounds due to their role as key intermediates in drug synthesis. (2-Bromoethyl-1,1,2,2-d4)-benzene can serve as a precursor for the preparation of more complex molecules with therapeutic potential. For instance, it can be used to synthesize brominated heterocyclic compounds that are known to exhibit various biological activities. These activities include anti-inflammatory, antiviral, and anticancer properties. The incorporation of deuterium atoms into these molecules can also lead to improved pharmacokinetic profiles, such as enhanced bioavailability and reduced metabolic clearance.

One of the most compelling aspects of (2-Bromoethyl-1,1,2,2-d4)-benzene is its potential application in drug discovery and development. Researchers are exploring its use as a building block for novel pharmaceutical agents. The bromoethyl group provides a reactive site for further functionalization via cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to construct complex molecular frameworks. The deuterium labeling adds an additional layer of sophistication, allowing for detailed study of drug metabolism and interaction with biological targets.

The agrochemical sector also benefits from the use of isotopically labeled compounds like (2-Bromoethyl-1,1,2,2-d4)-benzene. Isotope-labeled intermediates are essential for studying the fate and transport of agrochemicals in the environment. This information is crucial for developing sustainable agricultural practices that minimize environmental impact while maintaining efficacy. The unique properties of this compound make it an ideal candidate for tracing studies in soil and plant systems.

Recent advancements in synthetic methodologies have further expanded the utility of (2-Bromoethyl-1,1,2,2-d4)-benzene. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production processes for these complex molecules. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles. The ability to produce high-purity isotopically labeled compounds on a scalable basis is essential for meeting the growing demand from both academic and industrial researchers.

The safety profile of (2-Bromoethyl-1,1,2,2-d4)-benzene is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines، proper handling procedures must be followed to ensure safe laboratory practices. Personal protective equipment (PPE) such as gloves、goggles，and lab coats should be worn when working with this compound. Additionally，adequate ventilation should be maintained to prevent inhalation exposure.

In conclusion，(2-Bromoethyl-1，1，2，2-d4)-benzene (CAS No 1204688-07-2) is a multifaceted compound with significant applications in pharmaceutical、agrochemical，and analytical chemistry。 Its unique structural features，including the bromoethyl group and deuterium labeling،make it a valuable tool for researchers seeking to develop new drugs、study metabolic pathways，and understand environmental interactions。 As synthetic methodologies continue to evolve，the role of isotopically labeled compounds like this one will undoubtedly expand，providing new opportunities for scientific discovery.